Cas no 58196-43-3 (4-amino-1-cyclopentyl-1,2-dihydropyrimidin-2-one)

• Product Name: 4-amino-1-cyclopentyl-1,2-dihydropyrimidin-2-one
• CAS No: 58196-43-3
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 3238650
• PubChem ID: 21444307
• Update Time: 2025-06-14

4-amino-1-cyclopentyl-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-PYRIMIDINONE, 4-AMINO-1-CYCLOPENTYL-
• 4-amino-1-cyclopentyl-1,2-dihydropyrimidin-2-one
• SCHEMBL93962
• 58196-43-3
• 824-784-6
• EN300-1725022
• 4-amino-1-cyclopentylpyrimidin-2-one
• 4-amino-1-cyclopentylpyrimidin-2(1H)-one
• ICA19643

• Inchi： 1S/C9H13N3O/c10-8-5-6-12(9(13)11-8)7-3-1-2-4-7/h5-7H,1-4H2,(H2,10,11,13)
• InChI Key： DXFLKFBBEGOBFE-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCCC2)C=CC(N)=N1

Computed Properties

• Exact Mass: 179.105862047Da
• Monoisotopic Mass: 179.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.7Ų

Additional information on 4-amino-1-cyclopentyl-1,2-dihydropyrimidin-2-one

Recent Advances in the Study of 4-amino-1-cyclopentyl-1,2-dihydropyrimidin-2-one (CAS: 58196-43-3)

The compound 4-amino-1-cyclopentyl-1,2-dihydropyrimidin-2-one (CAS: 58196-43-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidinone core and cyclopentyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its utility in drug development.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 4-amino-1-cyclopentyl-1,2-dihydropyrimidin-2-one exhibits selective inhibition against specific kinase targets, suggesting its potential as a lead compound for the development of novel therapeutics. Researchers have employed molecular docking and structure-activity relationship (SAR) analyses to optimize its binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent research has explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution characteristics, with moderate metabolic stability. These findings are crucial for advancing the compound into preclinical development. Furthermore, efforts to improve its solubility and bioavailability through chemical modifications are underway, aiming to enhance its therapeutic efficacy.

Another notable aspect of 4-amino-1-cyclopentyl-1,2-dihydropyrimidin-2-one is its potential application in antiviral therapy. Emerging evidence suggests that the compound may interfere with viral replication mechanisms, particularly in RNA viruses. This has sparked interest in its use as a broad-spectrum antiviral agent, although further mechanistic studies are required to validate these observations.

The synthesis of 4-amino-1-cyclopentyl-1,2-dihydropyrimidin-2-one has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, utilizing green chemistry principles to minimize environmental impact. These advancements are expected to facilitate large-scale production, enabling more extensive pharmacological evaluations.

In conclusion, 4-amino-1-cyclopentyl-1,2-dihydropyrimidin-2-one (CAS: 58196-43-3) represents a versatile scaffold with significant therapeutic potential. Its dual role as a kinase inhibitor and antiviral agent, coupled with its favorable pharmacokinetic properties, positions it as a promising candidate for further drug development. Continued research efforts are essential to fully elucidate its mechanisms of action and optimize its clinical applicability.